Cas no 24964-76-9 (Triethyl Orthobutyrate)

• Product Name: Triethyl Orthobutyrate
• CAS No: 24964-76-9
• MF: C₁₀H₂₂O₃
• MW: 190.279883861542
• MDL: MFCD00059382
• CID: 52600
• PubChem ID: 87574176
• Update Time: 2025-10-28

Triethyl Orthobutyrate Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Triethoxybutane
• 1,1,1-Triethoxy-butane
• Triethyl orthobutyrate
• Ethyl Orthobutyrate
• Orthobuttersaeure-triaethylester
• Orthobutyric Acid Triethyl Ester
• triethyl orthobutanoate
• AKOS009159014
• CHEMBL2000498
• 1,1,1-Triethoxybutane, AldrichCPR
• D91825
• MFCD00059382
• Butane, 1,1,1-triethoxy-
• A817576
• Ortho-n-butyric acid triethyl ester
• SCHEMBL1691770
• EN300-60547
• J-525074
• NSC-646223
• DTXSID90327334
• O0173
• 24964-76-9
• FT-0638479
• NSC646223
• Triethylorthobutyrate
• triethoxybutane
• NCI60_015955
• ZAA96476
• LS-13916
• KOPMZTKUZCNGFY-UHFFFAOYSA-N
• F8889-4840
• DB-026917
• Triethyl Orthobutyrate

• MDL： MFCD00059382
• Inchi： 1S/C10H22O3/c1-5-9-10(11-6-2,12-7-3)13-8-4/h5-9H2,1-4H3
• InChI Key： KOPMZTKUZCNGFY-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC)(OCC)OCC

Computed Properties

• Exact Mass: 190.15700
• Monoisotopic Mass: 190.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,88 g/cm3
• Melting Point: No data available
• Boiling Point: 63°C/10mmHg(lit.)
• Flash Point: 58°C
• Refractive Index: 1.4040-1.4080
• PSA: 27.69000
• LogP: 2.54980
• Solubility: Not determined

Triethyl Orthobutyrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H226,H315,H319
• Warning Statement： P210,P233,P241,P280,P303+P361+P353,P305+P351+P338,P332+P313,P337+P313,P362,P403+P235,P501
• Hazardous Material transportation number：3272
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Triethyl Orthobutyrate

Triethyl Orthobutyrate (CAS No. 24964-76-9): Applications and Research Insights

Triethyl orthobutyrate, with the chemical formula C₈H₁₆O₄ and a CAS number of 24964-76-9, is an ester compound that has garnered significant attention in the field of organic chemistry and industrial applications. This compound, also known as triethyl orthobutyrate, is characterized by its unique molecular structure, which consists of a central butyl group bonded to three ethyl groups. Its chemical properties make it a versatile intermediate in various synthetic processes, particularly in the production of fragrances, solvents, and specialty chemicals.

The compound's molecular structure imparts it with both reactivity and stability, making it suitable for a wide range of applications. One of the most notable uses of triethyl orthobutyrate is in the synthesis of fine chemicals and pharmaceuticals. Its ability to undergo various chemical transformations, such as esterification and hydrolysis, makes it a valuable building block in organic synthesis. Recent research has highlighted its role in the development of novel drug candidates, where its structural features contribute to improved bioavailability and metabolic stability.

In the realm of fragrances and flavorings, triethyl orthobutyrate is employed as a fixative and solvent. Its high boiling point and low volatility allow it to enhance the longevity of aromatic compounds in perfumes and cosmetics. Furthermore, its compatibility with other esters and terpenes makes it an ideal component in fragrance compositions that require a balanced scent profile. The compound's role in this sector has been further explored in recent studies, which have demonstrated its efficacy in creating complex and enduring aromatic experiences.

Industrial applications of triethyl orthobutyrate also extend to the realm of polymer chemistry. As an intermediate in the production of polyesters and other polymers, it contributes to the development of materials with enhanced thermal stability and mechanical properties. Researchers have been particularly interested in its potential as a monomer or co-monomer in high-performance polymers used in aerospace, automotive, and construction industries. The compound's ability to improve polymer properties without significantly altering processing conditions has made it a subject of extensive investigation.

Environmental considerations have also played a role in the research surrounding triethyl orthobutyrate. Studies have been conducted to assess its biodegradability and ecological impact. The compound's relatively low toxicity profile suggests that it may be used in environmentally friendly applications without posing significant risks to ecosystems. Additionally, efforts have been made to develop sustainable synthesis methods for triethyl orthobutyrate, which could reduce reliance on petrochemical feedstocks and minimize environmental footprints.

The pharmaceutical industry has seen particular interest in triethyl orthobutyrate as a potential prodrug or excipient. Its ability to enhance drug solubility and absorption has been explored in various therapeutic contexts. For instance, research has indicated that formulations incorporating triethyl orthobutyrate may improve the efficacy of poorly soluble drugs by facilitating their transport across biological membranes. This has opened up new avenues for drug development, particularly for treatments that require targeted delivery systems.

In conclusion, triethyl orthobutyrate (CAS No. 24964-76-9) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an invaluable intermediate in organic synthesis, fragrance production, polymer chemistry, and pharmaceutical development. Recent research continues to uncover new uses for this compound, underscoring its importance in advancing technological and scientific innovation.